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Compound of Interest

Compound Name: Sodium Channel inhibitor 2

Cat. No.: B3029413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of "Sodium
Channel Inhibitor 2," a blocker of voltage-gated sodium channels. Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Compound Information
"Sodium Channel Inhibitor 2" is a small molecule used in research to study the role of sodium

channels in various physiological and pathological processes, including neuronal damage and

neurodegenerative conditions.[1] Accurate stock solution preparation is the first step in

obtaining reliable experimental data.

Table 1: Chemical and Physical Properties of Sodium
Channel Inhibitor 2

Property Value Source

CAS Number 653573-60-5 [1][2][3]

Molecular Weight 466.40 g/mol [1][3]

Appearance Solid [4]

Solubility Soluble in DMSO [5][6][7]

Purity >98% (typical) N/A
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Required Materials and Equipment
Sodium Channel Inhibitor 2 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Sodium Channel Inhibator

2 in DMSO. This concentration is a common starting point for subsequent dilutions to working

concentrations for in vitro and in vivo experiments.

3.1. Pre-Preparation:

Ensure all equipment is clean and properly calibrated.

Allow the vial of Sodium Channel Inhibitor 2 to equilibrate to room temperature before

opening to prevent condensation of moisture.

Use a fresh, anhydrous stock of DMSO to minimize the introduction of water, which can

affect compound solubility and stability.

3.2. Weighing the Compound:

Tare a sterile microcentrifuge tube on the analytical balance.
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Carefully weigh out the desired amount of Sodium Channel Inhibitor 2 powder. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 4.664 mg of the

compound.

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 466.40 g/mol x 1000 mg/g = 4.664 mg

3.3. Dissolution:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing the

weighed compound. To continue the example, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly for at least 2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has dissolved. If particulates are still

visible, sonication in an ultrasonic bath for 5-10 minutes can aid in complete dissolution.[8]

Gentle warming (no higher than 37°C) can also be employed if necessary.[7]

3.4. Aliquoting and Storage:

Once the compound is fully dissolved, it is highly recommended to aliquot the stock solution

into smaller, single-use volumes (e.g., 10-20 µL) in sterile cryovials.[4][8][9][10] This practice

is critical to avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound.

Clearly label each aliquot with the compound name, concentration, date of preparation, and

solvent.

Store the aliquots under the recommended conditions as outlined in the table below.

Table 2: Storage and Stability of Sodium Channel
Inhibitor 2 Solutions
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Storage Condition Powder In Solvent

-20°C 3 years 1 month

-80°C N/A 6 months

Data compiled from multiple sources.[4][10]

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the general mechanism of action of a sodium channel inhibitor.
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Caption: Workflow for Preparing Sodium Channel Inhibitor 2 Stock Solution.
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Caption: Mechanism of Action of a Sodium Channel Inhibitor.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses, when handling chemical compounds.

Handle "Sodium Channel Inhibitor 2" in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for this compound for comprehensive safety and

handling information.[11]

Avoid inhalation of the powder and contact with skin and eyes.[11] In case of contact, rinse

thoroughly with water.

Dispose of chemical waste according to your institution's guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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